Cas no 171350-77-9 (methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate)

Methyl 2-[1-(3-chlorophenyl)cyclopropyl]-2-hydroxyacetate is a cyclopropane-containing ester derivative with a hydroxyl functional group, offering versatility in synthetic chemistry applications. Its structure, featuring a 3-chlorophenyl substituent and a reactive hydroxyacetate moiety, makes it a valuable intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The compound's cyclopropane ring enhances stability while allowing for selective functionalization. The presence of both hydroxyl and ester groups provides multiple sites for further chemical modifications, enabling its use in diverse reaction pathways. This compound is particularly useful in stereoselective synthesis and as a building block for biologically active compounds.
methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate structure
171350-77-9 structure
Product Name:methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate
CAS No:171350-77-9
MF:C12H13ClO3
MW:240.682822942734
CID:5761515
PubChem ID:165740195
Update Time:2025-05-27

methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • EN300-1997352
    • methyl 2-[1-(3-chlorophenyl)cyclopropyl]-2-hydroxyacetate
    • 171350-77-9
    • methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate
    • Inchi: 1S/C12H13ClO3/c1-16-11(15)10(14)12(5-6-12)8-3-2-4-9(13)7-8/h2-4,7,10,14H,5-6H2,1H3
    • InChI Key: DORFQYOVZPMVQI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1(C(C(=O)OC)O)CC1

Computed Properties

  • Exact Mass: 240.0553220g/mol
  • Monoisotopic Mass: 240.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate Pricemore >>

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Additional information on methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate

Research Briefing on Methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate (CAS: 171350-77-9)

Methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate (CAS: 171350-77-9) is a cyclopropyl-containing ester derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its biological activities and synthetic utility. Recent studies have focused on its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and pharmacological potential of methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate. The research highlighted its utility as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the cyclopropyl ring and the hydroxyacetate moiety in the compound contribute to its binding affinity and selectivity toward specific receptor subtypes, making it a promising candidate for further optimization in CNS drug development.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the efficiency of producing methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate. A 2024 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that enhances the enantiomeric purity of the compound, which is critical for its application in chiral drug synthesis. This method employs a palladium-catalyzed cyclopropanation followed by a stereoselective hydroxylation, achieving yields of over 85% with excellent enantioselectivity (>98% ee).

Further investigations into the biological activities of methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate have revealed its potential anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its utility in developing new anti-inflammatory agents. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the clinical translation of methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate and its derivatives. Current research is focused on addressing issues related to toxicity and off-target effects, as well as optimizing its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline, with several patent applications filed in 2023-2024 covering its novel derivatives and therapeutic uses.

In conclusion, methyl 2-1-(3-chlorophenyl)cyclopropyl-2-hydroxyacetate (CAS: 171350-77-9) represents a versatile and pharmacologically interesting compound with multiple applications in medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the development of CNS-targeted and anti-inflammatory drugs. Future studies will likely focus on further elucidating its mechanism of action and expanding its therapeutic applications through structural modifications and formulation improvements.

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